Cas no 2301856-74-4 (12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane)

12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane is a fluorinated organosilane compound designed for surface modification applications. Its key advantages include strong hydrophobicity and oleophobicity due to the perfluorinated alkyl chain, making it suitable for creating low-energy surfaces. The triethoxysilane group enables covalent bonding with hydroxylated substrates such as glass, metals, or ceramics, ensuring durable performance. This compound is particularly useful in coatings where chemical resistance, anti-fouling properties, and long-term stability are required. Its compatibility with sol-gel processes further enhances its utility in advanced material formulations. The combination of fluorinated and silane functionalities makes it a versatile choice for specialized industrial and research applications.
12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane structure
2301856-74-4 structure
Product Name:12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane
CAS No:2301856-74-4
MF:C21H37F9O3Si
MW:536.587819814682
CID:6794595
PubChem ID:138375963
Update Time:2025-08-05

12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

    • 2301856-74-4
    • MFCD32665664
    • 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane
    • Inchi: 1S/C21H37F9O3Si/c1-4-31-34(32-5-2,33-6-3)17-15-13-11-9-7-8-10-12-14-16-18(22,23)19(24,25)20(26,27)21(28,29)30/h4-17H2,1-3H3
    • InChI Key: LSTZSLOETATFTQ-UHFFFAOYSA-N
    • SMILES: [Si](CCCCCCCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 536.23682503g/mol
  • Monoisotopic Mass: 536.23682503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB524940-1g
12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane; .
2301856-74-4
1g
€412.00 2025-04-19
abcr
AB524940-5g
12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane; .
2301856-74-4
5g
€1486.00 2025-04-19
abcr
AB524940-10g
12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane; .
2301856-74-4
10g
€2560.00 2025-04-19

Additional information on 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane

Research Brief on 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane (CAS: 2301856-74-4) and Its Applications in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have highlighted the significance of fluorinated silanes, particularly 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane (CAS: 2301856-74-4), as a versatile compound with potential applications in drug delivery, surface modification, and biomaterial engineering. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, properties, and emerging applications in biomedical research.

The compound, characterized by its perfluorinated alkyl chain and triethoxysilane functional group, exhibits unique hydrophobic and oleophobic properties, making it an attractive candidate for surface coatings in medical devices. A 2023 study published in the Journal of Materials Chemistry B demonstrated its efficacy in reducing protein adsorption and bacterial adhesion on titanium implants, suggesting its potential to mitigate post-surgical infections. The study employed atomic force microscopy (AFM) and X-ray photoelectron spectroscopy (XPS) to validate the formation of a stable, low-energy surface layer.

In drug delivery systems, researchers have explored the use of 2301856-74-4 to functionalize nanoparticles for targeted therapy. A team at MIT reported in ACS Nano (2024) that silica nanoparticles modified with this compound showed enhanced stability in physiological fluids and improved payload release kinetics in acidic tumor microenvironments. The fluorinated chain was found to modulate the interaction between nanoparticles and cell membranes, as evidenced by fluorescence resonance energy transfer (FRET) assays.

From a synthetic chemistry perspective, novel catalytic methods for producing 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltriethoxysilane with higher yields (>85%) were developed using continuous-flow microreactors, as detailed in Organic Process Research & Development (2023). The optimized protocol reduced reaction times from 24 hours to under 3 hours while minimizing byproduct formation, addressing previous scalability challenges in industrial production.

Toxicological assessments remain an active area of investigation. Preliminary in vitro studies using human hepatocyte models (HepG2 cells) indicated minimal cytotoxicity at concentrations below 50 μM, though researchers caution that long-term exposure effects require further evaluation. These findings were presented at the 2024 International Conference on Biomedical Materials and currently undergoing peer review for publication in Biomaterials Science.

Looking forward, the compound's unique combination of chemical stability and surface activity positions it as a promising candidate for next-generation biomedical coatings and responsive drug carriers. Ongoing clinical trials are evaluating its use in orthopedic implants, with Phase I results expected in Q4 2024. The research community continues to explore its potential in combination with other functional silanes to create smart surfaces with tunable properties.

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